Cas no 6462-31-3 (2-methanesulfonyl-1,3,5-trimethylbenzene)

2-methanesulfonyl-1,3,5-trimethylbenzene Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2-(methylsulfonyl)-
• 1,3,5-trimethyl-2-methylsulfonylbenzene
• mesityl-methyl sulfone
• methyl mesityl sulfone
• methyl-2,4,6-trimethylphenyl sulfone
• 1,3,5-Trimethyl-2-(methylsulfonyl)benzene #
• DTXSID30341953
• 2-methanesulfonyl-1,3,5-trimethylbenzene
• EN300-153425
• 6462-31-3
• VTSJEUVPFFSEBN-UHFFFAOYSA-N
• mesitylmethylsulphone
• SCHEMBL8271353
• +Expand

• InChIKey： VTSJEUVPFFSEBN-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O2S/c1-7-5-8(2)10(9(3)6-7)13(4,11)12/h5-6H,1-4H3
• SMILES： CC1=CC(=C(C(=C1)C)S(=O)(=O)C)C

Computed Properties

• Exact Mass: 198.07100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.07145086g/mol
• Heavy Atom Count: 13
• Complexity: 251
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• LogP: 3.09610
• PSA: 42.52000